![molecular formula C16H8O3 B1606987 Indeno[1,2-c]isochromene-5,11-dione CAS No. 5651-60-5](/img/structure/B1606987.png)
Indeno[1,2-c]isochromene-5,11-dione
Overview
Description
Indeno[1,2-c]isochromene-5,11-dione is a chemical compound with the molecular formula C16H8O3 . It is also known by other names such as BENZ(D)INDENO(1,2-B)PYRAN-5,11-DIONE . The compound is achiral and has a molecular weight of 248.2329 .
Molecular Structure Analysis
The molecular structure of this compound consists of 30 bonds in total, including 22 non-H bonds, 15 multiple bonds, 3 double bonds, and 12 aromatic bonds . It also contains 1 five-membered ring, 3 six-membered rings, 2 nine-membered rings, 1 ten-membered ring, and 1 ester .Physical And Chemical Properties Analysis
This compound has a boiling point of 459.4ºC at 760mmHg . Its molecular weight is 248.2329 .Scientific Research Applications
DNA Interaction and Topoisomerase Inhibition
Indeno[1,2-c]isochromene-5,11-dione derivatives have been synthesized and evaluated for their interaction with DNA and inhibition of topoisomerases, particularly topoisomerase II. These compounds have shown significant cytotoxicity against human cancer cell lines due to their strong DNA interaction and topoisomerase inhibition properties. Such molecules represent new potential anticancer agents that interfere with DNA-topoisomerase II (Ryckebusch et al., 2008).
Synthesis and Cytotoxicity Studies
Further research into the synthesis, cytotoxicity, and topoisomerase inhibition properties of aminoalkylated this compound analogs has been conducted. These studies focus on the impact of side chains on the biological profile, including DNA binding affinities and antiproliferative activities against cancer cell lines (Ahn et al., 2011).
Photochemical Synthesis Techniques
A novel photochemical and carbocationic cyclization approach has been developed for synthesizing indeno[1,2-c]isoquinoline-5,11-diones. This method involves constructing functionalized N-styryl benzamides via Suzuki–Miyaura cross-coupling reactions, followed by photochemical cyclization processes. These compounds have potential as topoisomerase I inhibitors (Dubois et al., 2012).
Solid State Packing Exploration
Research into the scalable synthesis of 5,11-diethynylated indeno[1,2-b]fluorene-6,12-diones has been reported, focusing on the effects of crystal packing morphology by varying substituents. This research is significant for understanding the material properties of these compounds, which could have implications in various scientific applications (Rose et al., 2014).
Nucleophilic Addition Reactions
Studies on indeno[1,2-c]chromene-6,11-dione have explored its tendency to undergo nucleophilic addition reactions with various nitrogen nucleophiles. This research provides insight into the chemical reactivity of this class of compounds, which is important for developing new synthetic methods and potential applications (Mahmoud et al., 2008).
Semiconductor Research
Investigations into indeno[1,2-b]fluorene-6,12-dione-thiophene derivatives as molecular semiconductors have been conducted. These studies focus on the design and synthesis of these compounds, their characterization, and the exploration of their charge transport properties, which are crucial for applications in electronic devices (Ozdemir et al., 2016).
Fused Indene Assembly
Research has been conducted on the assembly of fused indenes, including indeno[1,2-c]isochromen-5(11H)-ones, through Au(I)-catalyzed cyclization of enediynes. This method provides a distinctive approach for creating complex molecular structures, which could have implications in materials science and medicinal chemistry (Hou et al., 2013).
Explorations in Organic Electronics
An account of the progress in synthesizing and studying indeno[1,2-b]fluorenes and related structures for potential use as organic semiconductors has been provided. This research explores the fundamental concepts such as biradical character and antiaromaticity, vital for tuning electronic properties in functional organic materials (Frederickson et al., 2017).
properties
IUPAC Name |
indeno[1,2-c]isochromene-5,11-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8O3/c17-14-10-6-2-3-7-11(10)15-13(14)9-5-1-4-8-12(9)16(18)19-15/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVRWJPNEHHBGGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C4=CC=CC=C4C3=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80205056 | |
Record name | Indeno(1,2-c)isochromene-5,11-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80205056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5651-60-5 | |
Record name | Indeno(1,2-c)isochromene-5,11-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005651605 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC102064 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102064 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Indeno(1,2-c)isochromene-5,11-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80205056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | INDENO(1,2-C)ISOCHROMENE-5,11-DIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UPC5E8CVE7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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